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Compound of Interest

Compound Name: 12-Hydroxystearic acid

Cat. No.: B103531

An In-depth examination of the regulatory framework, safety assessments, and toxicological
data for 12-Hydroxystearic Acid (12-HSA) in cosmetic applications.

Introduction

12-Hydroxystearic acid (CAS No. 106-14-9), a saturated fatty acid derived from the
hydrogenation of castor oil, is a versatile ingredient in the cosmetics and personal care
industry. It primarily functions as a surfactant, cleansing agent, emollient, and thickener in a
wide array of products.[1] Its natural origin and multifunctional properties make it a popular
choice for formulators.[2][3] This technical guide provides a comprehensive overview of the
regulatory status of 12-hydroxystearic acid, summarizing key safety assessments and
toxicological data for researchers, scientists, and drug development professionals.

Regulatory Status

The use of 12-hydroxystearic acid in cosmetic products is permissible in major global
markets, with its safety affirmed by scientific bodies.

United States

In the United States, the Cosmetic Ingredient Review (CIR) Expert Panel has assessed the
safety of 12-hydroxystearic acid, which they refer to as Hydroxystearic Acid. The CIR Expert
Panel, an independent body of scientists, reviews the safety of cosmetic ingredients. After a
thorough evaluation of the available scientific data, the CIR Expert Panel concluded in 2015
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that hydroxystearic acid is "safe as a cosmetic ingredient in the present practices of use and
concentration."[4] This conclusion was reaffirmed in a subsequent review in 2019.[5][6]

The U.S. Food and Drug Administration (FDA) includes 12-hydroxystearic acid on its list of
indirect food additives, specifically as a component of paper and paperboard and as a lubricant
with incidental food contact.[4][7] The FDA's authority over cosmetics was expanded with the
Modernization of Cosmetics Regulation Act of 2022 (MoCRA), which introduced new
requirements for facility registration, product listing, and safety substantiation.[8]

European Union

In the European Union, 12-hydroxystearic acid is permitted for use in cosmetic products
under the general provisions of the Cosmetics Regulation (EC) No 1223/2009.[4][9] There are
no specific concentration limits or restrictions outlined in the annexes of the regulation for this
ingredient.[4]

However, a recent development in 2024 by the European Chemicals Agency (ECHA) has led to
the reclassification of 12-hydroxystearic acid as environmentally hazardous, specifically toxic
to aquatic life.[10][11] This change primarily affects the packaging, labeling (requiring the
appropriate hazard symbols), and transportation of the raw material and products containing it,
necessitating updates to Material Safety Data Sheets (MSDS).[10] This environmental
classification does not currently restrict its use within cosmetic formulations from a human
safety perspective.

Concentration of Use in Cosmetics

The use of 12-hydroxystearic acid in cosmetics has seen a significant increase. In 1999, its
use was reported in only two product categories. By 2015, this number had grown to 99
formulations across various product types. The maximum reported concentrations have also
risen, as detailed in the table below.
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Product Category Maximum Concentration of Use (%)

1999 Reported Uses

Lipsticks 2.5

Deodorants 5-10

2015 Reported Uses

"Other" Make-up Formulations 13.2
Eyeliners 13.1
Lipsticks 12.3

2022 Reported Uses (for Polyhydroxystearic
Acid)

Lipsticks 14.2

Data sourced from the Cosmetic Ingredient Review.[5]

Toxicological Profile & Safety Assessment

The safety of 12-hydroxystearic acid has been substantiated through a range of toxicological
studies. The CIR Expert Panel's review is a key source of this data.

Dermal Irritation and Sensitization

Based on studies available for hydrogenated castor oil and related fatty acids, ECHA concludes
that 12-hydroxystearic acid is not expected to be a skin or eye irritant.[12] The CIR panel
noted that while some antiperspirant prototype formulations containing 12-HSA showed
irritation under exaggerated occluded patch testing conditions, these formulations are generally
not irritating in actual use.[4]

A Local Lymph Node Assay (LLNA) was conducted to evaluate the skin sensitization potential
of 12-hydroxystearic acid. In this study, concentrations of 10%, 25%, and 50% 12-
hydroxystearic acid in dimethyl sulfoxide were applied to the ears of mice. The concentration
required to produce a three-fold increase in lymphocyte proliferation (EC3) was calculated to
be 16%, leading to the conclusion that 12-hydroxystearic acid is a sensitizer in this assay.
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However, the overall conclusion of the CIR Expert Panel is that 12-hydroxystearic acid is safe
when formulated to be non-irritating and non-sensitizing.[6]

Genotoxicity

12-Hydroxystearic acid has been evaluated for its potential to cause genetic mutations in a
variety of assays. It was found to be not mutagenic in the Ames test with Salmonella
typhimurium strains TA1535, TA100, TA1537, TA1538, and TA98. It also did not produce
chromosome aberrations in Chinese hamster ovary cells and was not mutagenic in the L5178Y
TK+/- mouse lymphoma assay, both with and without metabolic activation. An earlier finding of
mutagenicity in E. coli strain Hs30 was noted, but the collective evidence from more recent and
comprehensive studies supports a lack of genotoxic potential relevant to cosmetic use.

Carcinogenicity

An 18-month carcinogenicity study involving subcutaneous injection of 12-hydroxystearic acid
resulted in the classification of the substance as "tentatively carcinogenic." However, the CIR
Expert Panel concluded that the sarcomas observed at the injection site were a result of a
physical phenomenon and not indicative of the chemical's carcinogenic potential through
dermal application in cosmetics.[4]

Systemic Toxicity

A 90-day subchronic oral toxicity study in rats showed a reduced growth rate at dietary
concentrations of 8.7% and 17.3% 12-hydroxystearic acid, but not at 4.3%.[6] This effect was
attributed to the lower caloric density of the feed and not to systemic toxicity, as confirmed in a
subsequent study.[6] Hematological and microscopic evaluations in these studies were
unremarkable.[6]

Experimental Protocols

Detailed protocols for the specific studies on 12-hydroxystearic acid are not publicly
available. However, the methodologies generally follow standardized guidelines, such as those
from the Organisation for Economic Co-operation and Development (OECD).

Local Lymph Node Assay (LLNA) - General Protocol
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The LLNA is a method to assess the skin sensitization potential of a substance. The general
workflow is as follows:
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Caption: General workflow of the Local Lymph Node Assay (LLNA).

Bacterial Reverse Mutation Test (Ames Test) - General
Protocol

The Ames test is a widely used method to assess the mutagenic potential of a chemical.
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Caption: General workflow of the bacterial reverse mutation (Ames) test.
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Signaling Pathways

Currently, there is no significant body of research linking 12-hydroxystearic acid to specific
signaling pathways in the context of its use in cosmetics or its toxicological profile. Its primary
functions are based on its physicochemical properties as a fatty acid.

Logical Relationships in Regulatory Status

The regulatory standing of 12-hydroxystearic acid is determined by independent
assessments in different regions, with recent environmental concerns adding a new dimension.

12-Hydroxystearic Acid
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Caption: Regulatory status of 12-Hydroxystearic Acid in the USA and EU.

Conclusion
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12-Hydroxystearic acid has a long history of safe use in cosmetic products, supported by
comprehensive safety assessments from the CIR Expert Panel. It is considered safe for use in
cosmetics in both the United States and the European Union. While the recent ECHA
reclassification concerning its environmental impact is a significant development for the supply
chain, it does not alter the human safety assessment for its use in cosmetics. The available
toxicological data indicates a low potential for irritation, and it is not considered genotoxic or
carcinogenic under the conditions of cosmetic use. As with any cosmetic ingredient, formulators
should ensure that the final product is non-irritating and non-sensitizing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b103531#regulatory-status-of-12-hydroxystearic-acid-
in-cosmetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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